{2-[4-(Pyrrolidin-1-ylmethyl)phenyl]phenyl}methanamine

• IUPAC Name: [2-[4-(pyrrolidin-1-ylmethyl)phenyl]phenyl]methanamine
• InChI: InChI=1S/C18H22N2/c19-13-17-5-1-2-6-18(17)16-9-7-15(8-10-16)14-20-11-3-4-12-20/h1-2,5-10H,3-4,11-14,19H2
• InChI Key: WSKQPLKZRFNERD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=C(C=C2)C3=CC=CC=C3CN
• Molecular Formula: C18H22N2
• DSSTOX Substance ID: DTXSID301209575
• Molecular Weight: 266.4 g/mol
• CAS No.: 926187-27-1

Description

“{2-[4-(Pyrrolidin-1-ylmethyl)phenyl]phenyl}methanamine” is a compound that belongs to the class of alkylaminophenol compounds. Alkylaminophenol compounds are a class of heterocycle compounds containing amine and phenol groups. They have been used frequently in cancer treatment due to their high antioxidant properties.

Synthesis Analysis

This compound is synthesized by the Petasis reaction. The Petasis reaction is a reaction occurring between aldehyde, amine, and boronic acid. The reaction conditions are mild, making it preferred in many applications.

Molecular Structure Analysis

The structural analysis of the molecule is performed by FTIR, 1H, 13C NMR, and UV-Vis spectrometry and supported by computational spectral studies. The structural properties and quantum chemical calculations are carried out using the density functional theory (DFT) at the B3LYP and B3PW91 level with a 6-311++G(d,p) basis set.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are part of the Petasis reaction. This reaction involves the interaction between aldehyde, amine, and boronic acid.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its electronic and structural properties (bond lengths, dihedral and bond angles), HOMO and LUMO energies, NLO analysis, thermodynamic parameters (rotation constants, entropy, thermal energy, thermal capacity), vibrational frequencies, electrostatic potential (MEP), excitation energies, Mulliken atomic charges, and oscillator strengths.

Scientific Research Applications

Pyrrolidine in Drug Discovery

Pyrrolidine, a core structural element in the mentioned compound, is significant in medicinal chemistry for developing treatments for human diseases. The interest in pyrrolidine derivatives stems from their ability to efficiently explore pharmacophore space due to sp^3-hybridization, contribute to stereochemistry, and increase three-dimensional coverage. This review highlighted bioactive molecules with target selectivity characterized by the pyrrolidine ring and its derivatives, indicating the critical role of pyrrolidine in designing new compounds with varied biological profiles (Li Petri et al., 2021).

Optoelectronic Materials

Research into quinazolines, which share aromatic phenyl groups with the mentioned compound, reveals their broad spectrum of biological activities and their recent application in optoelectronic materials. This includes the synthesis and application of quinazoline derivatives for electronic devices, highlighting the potential of aromatic phenyl-based compounds in creating novel optoelectronic materials (Lipunova et al., 2018).

Stereochemistry and Pharmacology

The stereochemistry of compounds related to pyrrolidin-2-one (a close relative to the structural motif in the query) significantly impacts their pharmacological profile. Research on phenylpiracetam and its derivatives demonstrates the importance of stereochemistry in enhancing biological properties, suggesting that the configuration of stereocenters in compounds like "{2-[4-(Pyrrolidin-1-ylmethyl)phenyl]phenyl}methanamine" could be crucial for their pharmacological effectiveness (Veinberg et al., 2015).

Pyrrolizidine Alkaloid Biosynthesis

The study of pyrrolizidine alkaloid biosynthesis in plants offers insights into the chemical defense mechanisms against herbivores. Although not directly related to the synthetic compound , understanding the biosynthesis and diversity of these natural compounds can provide valuable knowledge for synthesizing novel bioactive compounds with specific target selectivity (Langel et al., 2011).